Cas no 91130-24-4 (1-(4-Bromobutyl)-2-chlorobenzene)

• Product Name: 1-(4-Bromobutyl)-2-chlorobenzene
• CAS No: 91130-24-4
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• MDL: MFCD20343101
• CID: 5303681
• PubChem ID: 18786474
• Update Time: 2025-08-05

1-(4-Bromobutyl)-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobutyl)-2-chlorobenzene
• Benzene, 1-(4-bromobutyl)-2-chloro-

• MDL： MFCD20343101
• Inchi： 1S/C10H12BrCl/c11-8-4-3-6-9-5-1-2-7-10(9)12/h1-2,5,7H,3-4,6,8H2
• InChI Key： BZYARVADJIIBEB-UHFFFAOYSA-N
• SMILES： C1(CCCCBr)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 245.98109g/mol
• Monoisotopic Mass: 245.98109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Bromobutyl)-2-chlorobenzene

Comprehensive Guide to 1-(4-Bromobutyl)-2-chlorobenzene (CAS No. 91130-24-4): Properties, Applications, and Industry Insights

1-(4-Bromobutyl)-2-chlorobenzene (CAS No. 91130-24-4) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical intermediates. This brominated and chlorinated benzene derivative is characterized by its unique molecular structure, combining a 4-bromobutyl chain with a 2-chlorobenzene ring. Its dual functional groups make it a versatile building block for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are widely used in drug discovery and material science.

The compound's CAS No. 91130-24-4 is frequently searched in chemical databases due to its role in synthesizing high-value intermediates. Researchers often explore its solubility in organic solvents (e.g., DMF, THF) and thermal stability, which are critical for process optimization. Recent trends highlight its utility in green chemistry applications, where milder reaction conditions are prioritized. A common query among chemists is: "How to purify 1-(4-Bromobutyl)-2-chlorobenzene for high-yield reactions?" – emphasizing the demand for technical protocols.

From an industrial perspective, 91130-24-4 is gaining attention in electronic materials manufacturing. Its halogenated structure contributes to flame-retardant properties, aligning with the growing focus on safety-compliant additives. Analytical techniques like HPLC and GC-MS are essential for quality control, ensuring ≥98% purity for commercial batches. Environmental considerations also drive interest in its biodegradation pathways, a hot topic in sustainable chemistry forums.

Innovative applications of 1-(4-Bromobutyl)-2-chlorobenzene extend to liquid crystal formulations and photoactive compounds. Patent analyses reveal its use in OLED materials, where its electron-withdrawing groups enhance charge transport efficiency. This connects to frequent searches like "CAS 91130-24-4 in optoelectronics", reflecting interdisciplinary interest. Storage recommendations typically advise argon-protected containers at ≤4°C to prevent hydrolytic degradation.

Regulatory compliance remains a key discussion point. While not classified as hazardous under standard protocols, proper handling guidelines for brominated compounds are emphasized. The compound's spectral data (IR, NMR) are well-documented, aiding in structural verification – a frequent need for synthetic chemists validating novel derivatives. Future research may explore its catalytic reduction methods to minimize halogen waste, addressing circular economy principles.